Cas no 99696-01-2 (1-(2-Nitrovinyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(2-Nitrovinyl)-4-(trifluoromethyl)benzene
• CAS No: 99696-01-2
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• MDL: MFCD00192359
• CID: 62093
• PubChem ID: 688232
• Update Time: 2025-04-18

1-(2-Nitrovinyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrovinyl)-4-(trifluoromethyl)benzene
• 1-Trifluoromethyl-4-(2-nitrovinyl)benzene
• trans-4-Trifluoromethyl-beta-nitrostyrene
• 1-(2-NITRO-VINYL)-4-TRIFLUOROMETHYL-BENZENE
• 1-[(E)-2-nitroethenyl]-4-(trifluoromethyl)benzene
• 1-(2-nitro-vinyl)-4-benzotrifluoride
• 1-(2-nitrovinyl)-4-trifluoromethylbenzene
• 1-(4-trifluoromethylphenyl)-2-nitroethylene
• p-CF3-2-nitrostyrene
• BDBM50561063
• DTXSID50350840
• 1-(4-(trifluoromethyl)phenyl)-2-nitroethene
• CATQYSSYYQMLHV-AATRIKPKSA-N
• 93628-97-8
• W12085
• 1-[(1E)-2-nitroethenyl]-4-(trifluoromethyl)benzene
• EN300-93535
• AS-83336
• A12970
• Benzene,1-(2-nitroethenyl)-4-(trifluoromethyl)-
• Benzene, 1-trifluoromethyl-4-[(E)-2-nitroethenyl]-
• EN300-7447840
• CS-0356641
• (E)-1-(2-nitrovinyl)-4-(trifluoromethyl)benzene
• 1-(2-nitroethenyl)-4-(trifluoromethyl)benzene
• 4-trifluoromethyl-beta-nitrostyrene
• BENZENE,1-[(1E)-2-NITROETHENYL]-4-(TRIFLUOROMETHYL)-
• MFCD00192359
• WLZ3570
• 1-[(E)-2-nitrovinyl]-4-(trifluoromethyl)benzene
• beta-nitro-4'-(trifluoromethyl)styrene
• CS-0038143
• SCHEMBL794128
• 99696-01-2
• AS-65876
• AKOS009157954
• A858436
• 1-Trifluoromethyl-4-(2-nitrovinyl)benzene; trans-4-Trifluoromethyl-beta-nitrostyrene
• CHEMBL230735
• 4-Trifluoromethyl-trans-beta-nitrostyrene
• AM85993

• MDL： MFCD00192359
• Inchi： 1S/C9H6F3NO2/c10-9(11,12)8-3-1-7(2-4-8)5-6-13(14)15/h1-6H/b6-5+
• InChI Key： CATQYSSYYQMLHV-AATRIKPKSA-N
• SMILES： FC(C1C=CC(/C=C/[N+](=O)[O-])=CC=1)(F)F

Computed Properties

• Exact Mass: 217.03500
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Melting Point: 94-96 °C(lit.)
• PSA: 45.82000
• LogP: 3.47600

1-(2-Nitrovinyl)-4-(trifluoromethyl)benzene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22